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Compound of Interest

Compound Name:
1-[(4-Tert-

butylphenyl)sulfonyl]piperazine

Cat. No.: B1272876 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a research chemical available for investigational

use. Currently, there is limited specific information in peer-reviewed literature detailing its

biological activity, mechanism of action, or established applications. These application notes

aim to provide a summary of its known physicochemical properties and safety information.

Furthermore, by examining the broader therapeutic and research applications of structurally

related piperazine and sulfonamide compounds, we propose potential areas of investigation

and provide generalized protocols for the initial screening of this compound.

Physicochemical Properties
1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a solid organic compound.[1] Its key properties

are summarized in the table below.
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Property Value Reference

CAS Number 379244-68-5 [2]

Molecular Formula C₁₄H₂₂N₂O₂S [2]

Molecular Weight 282.40 g/mol [2]

Appearance Solid [1]

Purity ≥95% (commercially available) [1]

Solubility

Soluble in water and ethylene

glycol, poorly soluble in diethyl

ether.

[3]

Storage
Store at 2-8°C, sealed in a dry

environment.
[2]

Safety and Handling
This compound should be handled by trained professionals in a laboratory setting. Adherence

to standard safety protocols is essential.

Hazard Statements: May cause skin irritation, serious eye damage, and respiratory irritation.

[2]

Precautionary Measures: Use personal protective equipment (PPE), including gloves, lab

coat, and safety goggles.[4] Handle in a well-ventilated area or with local exhaust ventilation.

[5] Avoid breathing dust.[4] Wash hands thoroughly after handling.[4]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[4]

Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[6]
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Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[4]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[4][5][6][7][8]

Potential Research Applications (Hypothesized)
While specific data for 1-[(4-Tert-butylphenyl)sulfonyl]piperazine is lacking, the core

chemical scaffolds—piperazine and sulfonamide—are present in a wide range of biologically

active molecules. This suggests potential, yet unproven, areas for investigation.

Neuroscience: Piperazine derivatives are well-known for their central nervous system (CNS)

activity, with applications as anxiolytics, antidepressants, and antipsychotics.[9][10] Some act

on serotonergic, dopaminergic, and adrenergic pathways.[11]

Oncology: Sulfonamide and piperazine moieties are found in various anticancer agents.[12]

For instance, some piperazine-containing compounds have been investigated as inhibitors of

protein-protein interactions, such as S100A2–p53, in pancreatic cancer models.[12]

Infectious Diseases: The piperazine ring is a key component of some antibacterial and

anthelmintic drugs.[13][14][15] For example, certain piperazine-containing benzothiazinones

act as inhibitors of DprE1 in Mycobacterium tuberculosis.[13]

Enzyme Inhibition: Benzenesulfonamide-piperazine hybrids have been studied for their

inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase

(BChE), and tyrosinase.[16]

The following diagram illustrates a general workflow for the initial screening of a novel research

chemical like 1-[(4-Tert-butylphenyl)sulfonyl]piperazine.
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Phase 1: In Vitro Screening

Phase 2: Hit Validation & Optimization

Compound Acquisition
1-[(4-Tert-butylphenyl)sulfonyl]piperazine

Primary Cytotoxicity Assay
(e.g., MTT, MTS)

Target-Based Screening
(e.g., Enzyme Inhibition, Receptor Binding)

If non-toxic

Phenotypic Screening
(e.g., Anti-proliferative, Anti-inflammatory)

If non-toxic

Data Analysis & Hit Identification

Dose-Response Studies (IC50/EC50)

Secondary & Orthogonal Assays

Mechanism of Action Studies

Lead Optimization (SAR)

Click to download full resolution via product page

Initial screening workflow for a novel research chemical.
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General Experimental Protocols
The following is a generalized protocol for a preliminary cell viability assay, a common first step

in evaluating the biological effect of a new compound.

Protocol: MTT Cell Viability Assay
This protocol is a starting point and should be optimized for specific cell lines and experimental

conditions.

Objective: To determine the cytotoxic effect of 1-[(4-Tert-butylphenyl)sulfonyl]piperazine on

a selected cell line.

Materials:

1-[(4-Tert-butylphenyl)sulfonyl]piperazine

Dimethyl sulfoxide (DMSO, sterile)

Mammalian cell line (e.g., HeLa, HEK293)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-Buffered Saline (PBS), sterile

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

96-well cell culture plates

Multichannel pipette

Plate reader (570 nm absorbance)

Procedure:
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Compound Preparation: Prepare a 10 mM stock solution of 1-[(4-Tert-
butylphenyl)sulfonyl]piperazine in sterile DMSO. Further dilute the stock solution in

complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50,

100 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5%.

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow

for cell attachment.

Compound Treatment: After 24 hours, remove the medium and add 100 µL of medium

containing the various concentrations of the test compound. Include "vehicle control" wells

(medium with the same final concentration of DMSO) and "untreated control" wells.

Incubation: Incubate the plate for 24-72 hours (time to be optimized) at 37°C in a 5% CO₂

incubator.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 2-4 hours

at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each

well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage relative to the vehicle control:

% Viability = (Absorbance_treated / Absorbance_vehicle_control) * 100

Plot the % viability against the compound concentration to generate a dose-response

curve and determine the IC₅₀ value (the concentration at which 50% of cell growth is

inhibited).

The following diagram outlines the workflow for this specific assay.
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Workflow for the MTT cell viability assay.
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Conclusion
1-[(4-Tert-butylphenyl)sulfonyl]piperazine is a research chemical with potential for

investigation in various fields, suggested by its core chemical structures. The information

provided here serves as a foundational guide for researchers. All investigations should begin

with rigorous safety assessments and small-scale screening assays to determine its biological

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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